Cas no 2228082-84-4 (methyl 2-amino-3-methyl-3-(pyrimidin-5-yl)butanoate)

• Product Name: methyl 2-amino-3-methyl-3-(pyrimidin-5-yl)butanoate
• CAS No: 2228082-84-4
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5913767
• PubChem ID: 165826219
• Update Time: 2025-08-05

methyl 2-amino-3-methyl-3-(pyrimidin-5-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-methyl-3-(pyrimidin-5-yl)butanoate
• EN300-1756521
• 2228082-84-4

• Inchi： 1S/C10H15N3O2/c1-10(2,8(11)9(14)15-3)7-4-12-6-13-5-7/h4-6,8H,11H2,1-3H3
• InChI Key： UUWNTMOUFGQXGG-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)(C)C1=CN=CN=C1)N)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.1Ų

Additional information on methyl 2-amino-3-methyl-3-(pyrimidin-5-yl)butanoate

Compound CAS No 2228082-84-4: Methyl 2-Amino-3-Methyl-3-(Pyrimidin-5-Yl)Butanoate

In the realm of organic chemistry, the compound methyl 2-amino-3-methyl-3-(pyrimidin-5-yl)butanoate (CAS No. 2228082-84-4) stands as a significant molecule with diverse applications and intriguing properties. This compound is a derivative of pyrimidine, a heterocyclic aromatic ring system, which is a fundamental structure in many biologically active compounds. The molecule's structure incorporates an amino group, a methyl group, and a butanoate ester, making it a versatile compound for various chemical and biochemical studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of methyl 2-amino-3-methyl-3-(pyrimidin-5-yl)butanoate, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These methods not only enhance the efficiency of synthesis but also contribute to the sustainability of chemical production. The compound's synthesis involves strategic functional group transformations, including alkylation and esterification steps, which are meticulously optimized to achieve high yields and purity.

The structural features of methyl 2-amino-3-methyl-3-(pyrimidin-5-yl)butanoate make it an appealing candidate for biological studies. Pyrimidine derivatives are known for their potential in pharmacology, particularly in the development of antiviral and anticancer agents. Recent research has explored the compound's ability to inhibit specific enzymes involved in viral replication, showcasing its potential as an antiviral agent. Additionally, studies have highlighted its role in modulating cellular signaling pathways, which could be exploited for therapeutic interventions in oncology.

In terms of spectroscopic analysis, methyl 2-amino-3-methyl-3-(pyrimidin-5-yl)butanoate exhibits characteristic absorption bands in UV-vis spectroscopy due to its conjugated pyrimidine ring system. NMR spectroscopy further elucidates the spatial arrangement of the molecule's substituents, providing insights into its stereochemistry and dynamic behavior. These analytical techniques are pivotal in confirming the compound's identity and purity during quality control processes.

Moreover, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of methyl 2-amino-3-methyl-3-(pyrimidin-5-Yl)butanoate. Density functional theory (DFT) calculations have been employed to study its frontier molecular orbitals, which are critical for predicting its reactivity in various chemical reactions. Such computational studies complement experimental findings and aid in designing more efficient synthetic routes and applications.

The integration of green chemistry principles into the synthesis and application of methyl 2-amino-3-methyl-3-(pyrimidin-Yl)butanoate is another area gaining traction. Researchers are exploring eco-friendly solvents and catalysts to minimize environmental impact while maintaining high yields. This shift towards sustainable practices aligns with global efforts to promote environmentally responsible chemistry.

In conclusion, methyl 2-amino-3-methyl-butanoate (CAS No. 2228082-Y4) is a multifaceted compound with promising applications across various fields of science. Its unique structure, coupled with advancements in synthetic and analytical techniques, positions it as a valuable tool in both academic research and industrial applications. As research continues to uncover its potential, this compound is poised to make significant contributions to the development of novel drugs and materials.